Cas no 38169-98-1 (2H-1-Benzopyran-2-one,5-chloro-)

• Product Name: 2H-1-Benzopyran-2-one,5-chloro-
• CAS No: 38169-98-1
• MF: C₉H₅ClO₂
• MW: 180.58780169487
• CID: 321640
• PubChem ID: 230978
• Update Time: 2025-07-20

2H-1-Benzopyran-2-one,5-chloro- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,5-chloro-
• 5-chlorochromen-2-one
• 5-Chlor-2H-1-benzopyran-2-on
• 5-chloranylchromen-2-one
• 5-Chlor-coumarin
• 5-Chlorcumarin
• 5-chloro-1-benzopyran-2-one
• 5-chloro-2h-chromen-2-one
• 5-chloro-chromen-2-one
• 5-Chlorocoumarin
• CHEMBL1964466
• DTXSID80282544
• MFCD13181735
• NSC-26427
• NSC26427
• FT-0761625
• 38169-98-1
• NCI60_002118
• SY036155
• A827125
• SCHEMBL11035090
• 2H-1-Benzopyran-2-one, 5-chloro-
• DB-082871
• G82868

• Inchi： 1S/C9H5ClO2/c10-7-2-1-3-8-6(7)4-5-9(11)12-8/h1-5H
• InChI Key： VYFHMNIBSWVKIH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C=CC(=O)O2

Computed Properties

• Exact Mass: 179.99800
• Monoisotopic Mass: 179.998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.399
• Boiling Point: 332°Cat760mmHg
• Flash Point: 179.8°C
• Refractive Index: 1.608
• PSA: 30.21000
• LogP: 2.44640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 2H-1-Benzopyran-2-one,5-chloro-

Comprehensive Overview of 2H-1-Benzopyran-2-one,5-chloro- (CAS No. 38169-98-1): Properties, Applications, and Innovations

2H-1-Benzopyran-2-one,5-chloro- (CAS No. 38169-98-1), a chlorinated derivative of benzopyran-2-one, is a versatile organic compound with significant relevance in pharmaceutical and material science research. This compound, often referred to as 5-chlorocoumarin, belongs to the coumarin family, known for its diverse biological activities and optical properties. The presence of a chlorine atom at the 5-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for chlorinated coumarins has surged due to their applications in fluorescent probes, organic light-emitting diodes (OLEDs), and drug development. Researchers are particularly interested in 5-chlorocoumarin derivatives for their potential in designing novel antimicrobial agents and anti-inflammatory compounds. A 2023 study highlighted its role in modulating enzyme activity, aligning with the growing focus on targeted drug delivery systems—a hot topic in precision medicine.

The synthesis of 2H-1-Benzopyran-2-one,5-chloro- typically involves Pechmann condensation or Kostanecki reactions, with recent advancements emphasizing green chemistry approaches. Solvent-free methods and catalytic innovations (e.g., using biodegradable catalysts) have gained traction, addressing environmental concerns—a key priority for industries complying with sustainable development goals (SDGs).

From an industrial perspective, CAS 38169-98-1 is utilized in UV absorbers for coatings and plastics, capitalizing on its photostability. Its incorporation into smart materials for sensors aligns with trends in IoT and wearable technology. Notably, patents filed in 2022-2023 describe its use in bioimaging due to its tunable fluorescence—answering frequent search queries like "coumarin-based fluorescent tags" or "non-toxic imaging agents."

Analytical characterization of this compound employs techniques such as HPLC-MS and NMR spectroscopy, with purity thresholds exceeding 98% for pharmaceutical-grade batches. Regulatory databases like REACH and PubChem list its physicochemical properties, including a melting point of 148-150°C and logP value of 2.8, critical for QSAR modeling—a frequently searched term in computational chemistry circles.

Emerging studies explore 5-chlorocoumarin's role in metal-organic frameworks (MOFs) for gas storage, tapping into the clean energy discourse. Meanwhile, its low toxicity profile (LD50 >2000 mg/kg in rodents) makes it a candidate for cosmetic formulations, particularly in anti-aging serums—a trending niche in beauty tech searches.

In conclusion, 2H-1-Benzopyran-2-one,5-chloro- exemplifies how traditional compounds gain modern relevance through interdisciplinary innovation. Its dual utility in life sciences and advanced materials ensures continued research interest, reflected in rising publication rates and patent filings worldwide.